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Antimicrobial Efficacy of Glyceryl 1-monooctanoate

The following table summarizes the Minimum Inhibitory Concentration (MIC) data available from

current research for Glyceryl 1-monooctanoate (CAS 502-54-5) against various microorganisms [1] [2].

Microorganism . . . Reported MIC Test
Specific Species/Strain .
Type (mglL) Duration
Pathogenic Yeast Candida albicans 200 30 days [1]
[2]
Gram-positive Staphylococcus aureus Effective (MIC not 30 days [1]
Bacteria specified) [2]
Gram-negative Escherichia coli, Klebsiella pneumoniae Effective (MIC not 30 days [1]
Bacteria specified) [2]
Saprophytic Fungi Aspergillus niger, Penicillium species, Effective at <32.5 30 days [1]
Alternaria sp., Phoma sp. mg/L
Pathogenic Fungi Trichophyton mentagrophytes, Effective at <32.5 30 days [1]

Trichophyton rubrum

mg/L
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Experimental Workflow for MIC Determination

The published data indicates a 30-day incubation period for MIC tests but does not detail the specific
methodology [1] [2]. The diagram below outlines a standard broth microdilution method you can adapt based

on CLSI or EUCAST guidelines.

Reference: Chemsrc & MedChemExpress data
(30-day incubation)

Determine Minimum Inhibitory Concentration (MIC)
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Key Considerations for Your Experiment
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To design a robust experiment for determining the minimum effective dose, please consider the following

aspects:

e Solubility and Formulation: Glyceryl 1-monooctanoate has limited water solubility. Research
indicates it can be dissolved in DMSO at 100 mg/mL, which can then be further diluted in a suitable
agueous medium like culture broth [2]. Ensure the final DMSO concentration does not affect microbial
growth.

¢ Broth Microdilution Method: This is the recommended technique. You will prepare a dilution series
of the compound in a 96-well microtiter plate containing broth, then inoculate each well with a
standardized microbial inoculum.

e Controls are Critical: Always include:

o Growth Control: Broth with microorganism, but no compound.
o Sterility Control: Broth with compound, but no microorganism.

¢ Defining the MIC Endpoint: The MIC is identified as the lowest concentration of the compound

that completely prevents visible growth of the microorganism after the incubation period.

Troubleshooting Common Issues

If you encounter problems, here are some potential solutions:

e No Observed Antimicrobial Activity:
o Verify the solubility of your compound and ensure it is not precipitating out of solution at higher
concentrations.
o Confirm the viability and concentration of your microbial inoculum.
¢ Inconsistent Results Between Replicates:
o Ensure precise pipetting during the serial dilution steps.
o Make certain the inoculum is uniform and well-mixed before addition to each well.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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